Cas no 1807287-21-3 (Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate
• CAS No: 1807287-21-3
• MF: C₁₁H₇F₃INO₃
• MW: 385.077865839005
• CID: 4957318
• Update Time: 2025-06-13

Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7F3INO3/c1-2-18-10(17)7-3-6(5-16)9(4-8(7)15)19-11(12,13)14/h3-4H,2H2,1H3
• InChI Key： WLIWDCVEMBVAID-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C#N)C=C1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate

Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate (CAS No. 1807287-21-3): A Comprehensive Overview

Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate (CAS No. 1807287-21-3) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of functional groups, including a cyano group, an iodo substituent, and a trifluoromethoxy moiety, which collectively contribute to its diverse reactivity and potential utility in various chemical processes.

The cyano group in Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate is a key feature that imparts nitrile functionality, making it a valuable intermediate in the synthesis of amides, carboxylic acids, and other nitrogen-containing compounds. The presence of the cyano group also enhances the compound's reactivity in nucleophilic substitution reactions and can be used to introduce additional functional groups through subsequent transformations.

The iodo substituent is another crucial component of this compound. Iodine is a versatile leaving group that can be readily displaced in various substitution reactions, making Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate an excellent starting material for cross-coupling reactions such as Suzuki-Miyaura coupling and Stille coupling. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

The trifluoromethoxy moiety (OCF₃) is a fluorinated functional group that imparts unique electronic and steric properties to the molecule. The presence of fluorine atoms significantly influences the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties make Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate particularly useful in the development of drugs with improved pharmacokinetic profiles.

Recent research has highlighted the potential of Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate in various applications. For instance, studies have shown that compounds containing the trifluoromethoxy group exhibit enhanced biological activity and can be used as potent inhibitors of specific enzymes or receptors. This makes them valuable leads in drug discovery programs targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In the context of medicinal chemistry, Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate can serve as a building block for the synthesis of novel drug candidates. The versatility of this compound allows chemists to introduce a wide range of functional groups through selective transformations, enabling the exploration of diverse chemical space. This is particularly important in lead optimization efforts where fine-tuning the structure of a molecule can significantly impact its biological activity and pharmacological properties.

Furthermore, Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate has found applications in materials science. The combination of its functional groups makes it suitable for use in the synthesis of polymers with tailored properties. For example, the presence of the cyano group can enhance the mechanical strength and thermal stability of polymers, while the trifluoromethoxy moiety can improve their hydrophobicity and chemical resistance.

In summary, Ethyl 5-cyano-2-iodo-4-(trifluoromethoxy)benzoate (CAS No. 1807287-21-3) is a multifunctional compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides a platform for developing advanced materials and therapeutic agents with improved properties. Ongoing research continues to uncover new possibilities for this compound, making it an essential tool for chemists and researchers working at the forefront of chemical innovation.